6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one
Cat. No. B011474
M. Wt: 178.19 g/mol
InChI Key: QXLKSGOSLHFMIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[CH3:1][N:2]1[C:3](=[O:15])[CH2:4][O:5][c:6]2[c:7]1[cH:8][c:9]([N+:12]([O-:13])=[O:14])[cH:10][cH:11]2.[OH2:19]>>[CH3:1][N:2]1[C:3](=[O:15])[CH2:4][O:5][c:6]2[c:7]1[cH:8][c:9]([NH2:12])[cH:10][cH:11]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1C(=O)COc2ccc([N+](=O)[O-])cc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1C(=O)COc2ccc(N)cc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
